Cas no 796884-21-4 (1,3,4-Oxadiazole, 2,5-bis[4-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]-)

• Product Name: 1,3,4-Oxadiazole, 2,5-bis[4-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]-
• CAS No: 796884-21-4
• MF: C₄₄H₃₀N₆O
• MW: 658.74860906601
• CID: 532393
• PubChem ID: 71402785
• Update Time: 2025-04-19

1,3,4-Oxadiazole, 2,5-bis[4-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2,5-bis[4-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]-
• 2,5-bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]-1,3,4-oxadiazole
• DTXSID50823741
• 2,5-Bis[4-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]-1,3,4-oxadiazole
• 796884-21-4

• Inchi： 1S/C44H30N6O/c1-5-13-31(14-6-1)39-29-41(33-17-9-3-10-18-33)49(47-39)37-25-21-35(22-26-37)43-45-46-44(51-43)36-23-27-38(28-24-36)50-42(34-19-11-4-12-20-34)30-40(48-50)32-15-7-2-8-16-32/h1-30H
• InChI Key： RIJIRGCSHPNYCR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)N2C(C3C=CC=CC=3)=CC(C3C=CC=CC=3)=N2)=NN=C1C1C=CC(=CC=1)N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 658.24810960g/mol
• Monoisotopic Mass: 658.24810960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 51
• Rotatable Bond Count: 8
• Complexity: 970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 74.6Ų